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Interfacial recombination occurs where two different materials meet, hindering device performance by

causing energy loss and reducing voltage. The table below summarizes key diagnostic observations and their

implications [1] [2].

Observation/Parameter
Typical
Measurement/Symptom

Implication for Device
Performance

Photoluminescence (PL)
Quenching [3]

Decrease in PL intensity at the

interface

Evidence of charge transfer;

complete quenching suggests
strong non-radiative recombination

pathways.

Quasi-Fermi-Level Splitting
(QFLS) Loss [2]

Loss of 80 meV or more at an

interface

Directly limits the maximum

achievable open-circuit voltage
(VOC).

Low Open-Circuit Voltage
[1] [2]

VOC significantly below

theoretical limit

A primary symptom of significant

non-radiative recombination, both in
the bulk and at interfaces.

Role of Dopants [1] Higher dopant concentration
increases recombination

Dopants in charge transport layers
(e.g., in spiro-OMeTAD) can be a

major recombination bottleneck.
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Experimental Protocols for Characterization and
Suppression

Here are detailed methodologies for key experiments to identify and suppress interfacial recombination.

Protocol 1: Visualizing Recombination with Photoluminescence
Imaging

This protocol uses transient and absolute photoluminescence imaging to map recombination hotspots, as

detailed in research on perovskite solar cells [2].

Objective: To spatially resolve and quantify non-radiative recombination losses at interfaces and
within the bulk material.

Materials & Equipment:
Sample device (e.g., your IEICO-2F heterojunction).

Laser excitation source (wavelength suitable for your absorber material).
High-sensitivity, time-gated camera (CCD or sCMOS).

Spectrometer or appropriate filters.
Software for absolute photoluminescence intensity calibration.

Procedure:
Mount the sample on the imaging stage.

Excite the sample with a uniform laser beam at 1 sun equivalent intensity.
Capture the photoluminescence signal: Acquire a steady-state PL image.

For transient imaging: Use a pulsed laser and capture images at various time delays to map
the lifetime of charge carriers.

Calibrate absolutely: Convert the measured PL intensity into a quantitative measure of quasi-
Fermi-level splitting (QFLS).

Troubleshooting:
Low Signal-to-Noise Ratio: Ensure the camera is cooled to reduce dark noise. Increase laser

power within a safe range to avoid sample degradation.
Non-Uniform Excitation: Use beam-shaping optics to ensure the excitation light is even

across the entire sample area.

Protocol 2: Suppressing Recombination with Ultrathin Interlayers
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This method involves inserting a thin layer between the active material and the charge transport layer to

passivate the interface [2].

Objective: To reduce interfacial recombination and increase VOC by introducing a passivating

interlayer.

Materials:
Substrate with deposited bottom charge transport layer.

Precursor solution or material for the active layer (e.g., IEICO-2F blend).
Interlayer material (compatible with your interface, chosen based on its energy levels).

Solvent for interlayer deposition (if solution-based).
Procedure:

Prepare the substrate: Clean and treat the bottom charge transport layer as required.
Deposit the interlayer: Use a gentle deposition method (e.g., spin-coating, thermal

evaporation, or atomic layer deposition) to form an ultrathin, continuous film. The goal is a layer
thin enough to allow charge tunneling but sufficient to suppress recombination.

Characterize the interlayer: Use atomic force microscopy (AFM) to verify uniformity and
coverage.

Complete the device: Deposit the active layer and the top charge transport layer on top of the
new interlayer.

Test the device: Measure the current-voltage (J-V) characteristics to determine the new VOC

and efficiency.
Troubleshooting:

Reduced Fill Factor or Current: This suggests the interlayer is too thick, creating a charge
transport barrier. Optimize the deposition time or concentration to achieve a thinner layer.

No Improvement in VOC: The interlayer material may not be effectively passivating the specific

defects at your interface. Reconsider the choice of interlayer material.

The following workflow outlines the core troubleshooting process for diagnosing and resolving interfacial

recombination.
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Key Takeaways for Researchers

The Central Trade-off: Interfacial charge transfer is essential for device function, but the same
interface can become a site for performance-killing recombination. The goal is to manage this

balance [3].
Dopants Are a Double-Edged Sword: While necessary for charge transport in many organic layers,

dopants themselves can significantly increase interfacial recombination. Systematically optimizing
their concentration is crucial [1].

Visualization is Key: Techniques like absolute PL imaging are powerful because they translate an
abstract loss (VOC) into a visible, spatially resolved problem, making it easier to target interventions

[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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